Cas no 94316-41-3 (U-Dibenzothiophene)

U-Dibenzothiophene structure
U-Dibenzothiophene structure
Product Name:U-Dibenzothiophene
CAS No:94316-41-3
MF:Ce3H2IN9O33
MW:1203.30884504318
CID:1000845
PubChem ID:11982942
Update Time:2024-10-25

U-Dibenzothiophene Chemical and Physical Properties

Names and Identifiers

    • TRIS[TRINITRATOCERIUM(IV)] PARAPERIODATE
    • cerium(4+),dihydroxy-trioxido-oxo-λ<sup>7</sup>-iodane,nonanitrate
    • U - Dibenzothiophene
    • U-Dibenzothiophene
    • 94316-41-3
    • cerium(4+);dihydroxy-trioxido-oxo-lambda7-iodane;nonanitrate
    • DTXSID60475139
    • Inchi: 1S/3Ce.H2IO6.9NO3/c;;;2-1(3,4,5,6)7;9*2-1(3)4/h;;;2-3H;;;;;;;;;/q3*+4;-3;9*-1
    • InChI Key: RCOMOHOCYDRWBN-UHFFFAOYSA-N
    • SMILES: [Ce+4].[Ce+4].[Ce+4].[I+]([O-])([O-])([O-])([O-])(O)O.[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-]

Computed Properties

  • Exact Mass: 1202.49632g/mol
  • Monoisotopic Mass: 1202.49632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 33
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 0
  • Complexity: 141
  • Covalently-Bonded Unit Count: 13
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 693
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 90 °C(lit.)

U-Dibenzothiophene Security Information

  • Hazardous Material transportation number:UN 1479 5.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 8-20/22-36/37/38
  • Safety Instruction: 17-26-36
  • Hazardous Material Identification: O Xn

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